Cas no 816421-86-0 (2-Pyridinamine, N-[4-(1-pyrenyl)phenyl]-N-2-pyridinyl-)
![2-Pyridinamine, N-[4-(1-pyrenyl)phenyl]-N-2-pyridinyl- structure](https://www.kuujia.com/scimg/cas/816421-86-0x500.png)
816421-86-0 structure
Product name:2-Pyridinamine, N-[4-(1-pyrenyl)phenyl]-N-2-pyridinyl-
2-Pyridinamine, N-[4-(1-pyrenyl)phenyl]-N-2-pyridinyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinamine, N-[4-(1-pyrenyl)phenyl]-N-2-pyridinyl-
- N-(4-pyren-1-ylphenyl)-N-pyridin-2-ylpyridin-2-amine
- 816421-86-0
- N-[4-(PYREN-1-YL)PHENYL]-N-(PYRIDIN-2-YL)PYRIDIN-2-AMINE
- DTXSID40729041
- SCHEMBL12606490
-
- Inchi: InChI=1S/C32H21N3/c1-3-20-33-29(8-1)35(30-9-2-4-21-34-30)26-16-12-22(13-17-26)27-18-14-25-11-10-23-6-5-7-24-15-19-28(27)32(25)31(23)24/h1-21H
- InChI Key: LMCBLCIGYWRTLA-UHFFFAOYSA-N
- SMILES: C1=CC=NC(=C1)N(C2=CC=C(C=C2)C3=C4C=CC5=CC=CC6=C5C4=C(C=C6)C=C3)C7=CC=CC=N7
Computed Properties
- Exact Mass: 447.173547683g/mol
- Monoisotopic Mass: 447.173547683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 35
- Rotatable Bond Count: 4
- Complexity: 683
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29Ų
- XLogP3: 8.4
2-Pyridinamine, N-[4-(1-pyrenyl)phenyl]-N-2-pyridinyl- Related Literature
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Mehmet R. Dokmeci,Donald M. Cropek Lab Chip, 2011,11, 1801-1807
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Hossein Yadegari,Andrew Lushington,Qian Sun,Ruying Li,Tsun-Kong Sham,Xueliang Sun Energy Environ. Sci., 2017,10, 286-295
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Hongyang Liu,Peichao Zou,Hengqiang Ye,Huolin L. Xin,Kui Du J. Mater. Chem. A, 2021,9, 25513-25521
816421-86-0 (2-Pyridinamine, N-[4-(1-pyrenyl)phenyl]-N-2-pyridinyl-) Related Products
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